Cas no 2884-75-5 (2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide)

• Product Name: 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide
• CAS No: 2884-75-5
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 5416644
• PubChem ID: 5339620
• Update Time: 2025-05-27

2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzeneacetic acid 2-(4-pyridinylmethylene)hydrazide
• (E)-2-(4-nitrophenyl)-N'-(pyridin-4-ylmethylene)acetohydrazide
• 2-(4-nitrophenyl)-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• STK429898
• AKOS000576753
• F3371-0176
• BIM-0021204.P001
• VU0612608-1
• 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide
• CCG-8719
• 2-(4-nitrophenyl)-N'-[(E)-pyridin-4-ylmethylidene]acetohydrazide
• 2884-75-5

• Inchi： 1S/C14H12N4O3/c19-14(17-16-10-12-5-7-15-8-6-12)9-11-1-3-13(4-2-11)18(20)21/h1-8,10H,9H2,(H,17,19)/b16-10+
• InChI Key： LESJQGREIFQTQL-MHWRWJLKSA-N
• SMILES： O=C(CC1C=CC(=CC=1)[N+](=O)[O-])N/N=C/C1C=CN=CC=1

Computed Properties

• Exact Mass: 284.09094026g/mol
• Monoisotopic Mass: 284.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 247-248 °C
• pka: 12.18±0.46(Predicted)

Additional information on 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide

Introduction to 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide (CAS No. 2884-75-5)

2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide, with the CAS number 2884-75-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group and a pyridine moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide consists of an acetohydrazide core linked to a 4-nitrophenyl group and a pyridine ring through a methylene bridge. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been extensively studied for their potential in drug development.

Recent research has highlighted the multifaceted biological activities of 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide has also demonstrated potential as an antimicrobial agent. Research has indicated that it exhibits significant activity against both Gram-positive and Gram-negative bacteria, suggesting its utility in combating bacterial infections. The mechanism of action is thought to involve the disruption of bacterial cell membranes, leading to cell death.

The antiproliferative properties of 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide have also been explored in cancer research. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is believed to involve the induction of apoptosis through the modulation of key signaling pathways, such as the p53 and Bcl-2 pathways.

Beyond its direct biological activities, 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide has also been investigated for its potential as a lead compound in drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, modifications to the nitrophenyl or pyridine moieties can enhance its solubility, stability, and bioavailability, making it more suitable for clinical applications.

The synthesis of 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide typically involves a multi-step process that begins with the preparation of 2-acetohydrazide from acetic acid and hydrazine. The subsequent reaction with 4-nitrobenzaldehyde and 4-formylpyridine under appropriate conditions yields the desired product. The reaction conditions, such as temperature, solvent, and catalysts, can be fine-tuned to optimize yield and purity.

In terms of safety and toxicity, preliminary studies have indicated that 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound into clinical trials.

The future prospects for 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for preclinical and clinical testing.

In conclusion, 2-(4-nitrophenyl)-N'-[(1E)-(pyridin-4-yl)methylidene]acetohydrazide (CAS No. 2884-75-5) is a versatile compound with a wide range of biological activities that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and promising preliminary results suggest that it has significant potential for addressing unmet medical needs in areas such as inflammation, infection, and cancer.